Cas no 2172097-87-7 (1-cyclopropyl-4-1-(hydroxymethyl)cyclopropylpiperidin-4-ol)
1-cyclopropyl-4-1-(hydroxymethyl)cyclopropylpiperidin-4-ol Chemical and Physical Properties
Names and Identifiers
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- 2172097-87-7
- 1-cyclopropyl-4-[1-(hydroxymethyl)cyclopropyl]piperidin-4-ol
- EN300-1630825
- 1-cyclopropyl-4-1-(hydroxymethyl)cyclopropylpiperidin-4-ol
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- Inchi: 1S/C12H21NO2/c14-9-11(3-4-11)12(15)5-7-13(8-6-12)10-1-2-10/h10,14-15H,1-9H2
- InChI Key: NOFHRJCPMCLIHQ-UHFFFAOYSA-N
- SMILES: OC1(CCN(CC1)C1CC1)C1(CO)CC1
Computed Properties
- Exact Mass: 211.157228913g/mol
- Monoisotopic Mass: 211.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 43.7Ų
1-cyclopropyl-4-1-(hydroxymethyl)cyclopropylpiperidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1630825-0.05g |
1-cyclopropyl-4-[1-(hydroxymethyl)cyclopropyl]piperidin-4-ol |
2172097-87-7 | 0.05g |
$1068.0 | 2023-07-10 | ||
| Enamine | EN300-1630825-0.1g |
1-cyclopropyl-4-[1-(hydroxymethyl)cyclopropyl]piperidin-4-ol |
2172097-87-7 | 0.1g |
$1119.0 | 2023-07-10 | ||
| Enamine | EN300-1630825-0.25g |
1-cyclopropyl-4-[1-(hydroxymethyl)cyclopropyl]piperidin-4-ol |
2172097-87-7 | 0.25g |
$1170.0 | 2023-07-10 | ||
| Enamine | EN300-1630825-0.5g |
1-cyclopropyl-4-[1-(hydroxymethyl)cyclopropyl]piperidin-4-ol |
2172097-87-7 | 0.5g |
$1221.0 | 2023-07-10 | ||
| Enamine | EN300-1630825-1.0g |
1-cyclopropyl-4-[1-(hydroxymethyl)cyclopropyl]piperidin-4-ol |
2172097-87-7 | 1.0g |
$1272.0 | 2023-07-10 | ||
| Enamine | EN300-1630825-2.5g |
1-cyclopropyl-4-[1-(hydroxymethyl)cyclopropyl]piperidin-4-ol |
2172097-87-7 | 2.5g |
$2492.0 | 2023-07-10 | ||
| Enamine | EN300-1630825-5.0g |
1-cyclopropyl-4-[1-(hydroxymethyl)cyclopropyl]piperidin-4-ol |
2172097-87-7 | 5.0g |
$3687.0 | 2023-07-10 | ||
| Enamine | EN300-1630825-10.0g |
1-cyclopropyl-4-[1-(hydroxymethyl)cyclopropyl]piperidin-4-ol |
2172097-87-7 | 10.0g |
$5467.0 | 2023-07-10 | ||
| Enamine | EN300-1630825-50mg |
1-cyclopropyl-4-[1-(hydroxymethyl)cyclopropyl]piperidin-4-ol |
2172097-87-7 | 50mg |
$1068.0 | 2023-09-22 | ||
| Enamine | EN300-1630825-100mg |
1-cyclopropyl-4-[1-(hydroxymethyl)cyclopropyl]piperidin-4-ol |
2172097-87-7 | 100mg |
$1119.0 | 2023-09-22 |
1-cyclopropyl-4-1-(hydroxymethyl)cyclopropylpiperidin-4-ol Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 1-cyclopropyl-4-1-(hydroxymethyl)cyclopropylpiperidin-4-ol
Introduction to 1-cyclopropyl-4-1-(hydroxymethyl)cyclopropylpiperidin-4-ol (CAS No. 2172097-87-7)
1-cyclopropyl-4-1-(hydroxymethyl)cyclopropylpiperidin-4-ol is a compound of significant interest in the field of pharmaceutical chemistry, particularly in the development of novel therapeutic agents. With the CAS number 2172097-87-7, this molecule has garnered attention due to its unique structural features and potential biological activities. The compound belongs to the piperidine class, which is a well-known scaffold in drug discovery, often employed for its ability to modulate various biological targets. The presence of cyclopropyl and hydroxymethyl substituents in its structure introduces additional layers of complexity and functionality, making it a promising candidate for further investigation.
The structural motif of 1-cyclopropyl-4-1-(hydroxymethyl)cyclopropylpiperidin-4-ol is particularly noteworthy for its potential to interact with biological systems in multiple ways. The cyclopropyl groups, known for their rigidity and ability to occupy space in binding pockets, can enhance the binding affinity of the molecule to its target. Additionally, the hydroxymethyl group provides a site for hydrogen bonding or other forms of interaction, which can be crucial for achieving the desired pharmacological effects. These structural features make it an intriguing subject for medicinal chemists seeking to develop new drugs.
In recent years, there has been a growing interest in exploring piperidine derivatives for their therapeutic potential. Piperidine scaffolds have been successfully utilized in the development of drugs targeting various diseases, including central nervous system disorders, oncology, and infectious diseases. The compound 1-cyclopropyl-4-1-(hydroxymethyl)cyclopropylpiperidin-4-ol represents a novel derivative that builds upon the success of existing piperidine-based drugs. Its unique structural configuration suggests that it may exhibit properties that are distinct from those of more conventional piperidine derivatives.
One of the key areas of research involving 1-cyclopropyl-4-1-(hydroxymethyl)cyclopropylpiperidin-4-ol is its potential as a precursor or analog in drug design. The cyclopropyl groups can be modified or incorporated into larger molecular frameworks to explore new chemical spaces, while the hydroxymethyl group offers opportunities for further functionalization. This flexibility makes the compound a valuable tool for synthetic chemists aiming to develop libraries of compounds for high-throughput screening.
The biological activity of 1-cyclopropyl-4-1-(hydroxymethyl)cyclopropylpiperidin-4-ol has not yet been fully elucidated, but preliminary studies suggest that it may possess interesting pharmacological properties. Researchers are particularly interested in its potential as an inhibitor or modulator of enzymes and receptors involved in disease pathways. For instance, piperidine derivatives have shown promise in targeting enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases. The unique structural features of this compound may enable it to interact with these targets in a novel manner.
Advances in computational chemistry and molecular modeling have accelerated the process of identifying promising drug candidates like 1-cyclopropyl-4-1-(hydroxymethyl)cyclopropylpiperidin-4-ol. These tools allow researchers to predict the binding affinity and mode of interaction between the compound and potential biological targets with high accuracy. By leveraging these technologies, scientists can optimize the structure of the molecule to enhance its pharmacological properties before moving into expensive and time-consuming experimental validations.
In addition to its potential as an active pharmaceutical ingredient (API), 1-cyclopropyl-4-1-(hydroxymethyl)cyclopropylpiperidin-4-ol may also serve as a valuable intermediate in synthetic chemistry. Its complex structure provides opportunities for exploring new synthetic routes and methodologies, which could have broader implications for drug development beyond this specific compound. The ability to efficiently synthesize such intricate molecules is crucial for advancing pharmaceutical research and ensuring that promising candidates like this one can be produced on a scalable basis.
The future directions for research on 1-cyclopropyl-4-1-(hydroxymethyl)cyclopropylpiperidin-4-ol are likely to focus on both its biological evaluation and synthetic optimization. Further studies will be needed to determine its efficacy and safety profiles through preclinical and clinical trials if it demonstrates promise in early-stage testing. Simultaneously, efforts will continue to refine synthetic routes to improve yield and purity, making it more feasible for industrial-scale production.
The significance of 1-cyclopropyl-4-1-(hydroxymethyl)cyclopropylpiperidin-4-ol lies not only in its potential therapeutic applications but also in its role as a building block for future drug discovery efforts. As our understanding of disease mechanisms continues to evolve, compounds like this one will be essential tools for developing innovative treatments that address unmet medical needs. The combination of computational modeling, synthetic chemistry expertise, and biological testing will be critical in realizing the full potential of this molecule.
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